N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H18N4O/c1-13-3-2-4-14(11-13)12-15(21)17-7-8-19-9-10-20-16(19)5-6-18-20/h2-6,9-11H,7-8,12H2,1H3,(H,17,21)
• InChI Key: KIOHMHLVPKPJBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide, also known as EI-1, is a small molecule inhibitor that targets the HIV-1 capsid protein. The capsid protein plays a crucial role in the early stages of HIV-1 replication, making it an attractive therapeutic target. In

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide, as a derivative of pyrazole-acetamide, plays a significant role in the synthesis of coordination complexes with metals like Co(II) and Cu(II). These complexes have been explored for their potential in self-assembly processes, influenced by hydrogen bonding interactions. A notable application includes their antioxidant activity, evaluated through methods like DPPH, ABTS, and FRAP assays, demonstrating significant efficacy. This research highlights the compound's utility in developing metal coordination complexes with potential biological activities (Chkirate et al., 2019).

Heterocyclic Compound Synthesis for Insecticidal Use

Another application of similar derivatives involves the synthesis of innovative heterocycles, incorporating a thiadiazole moiety. These compounds have been tested for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis. Such research underpins the versatility of N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide derivatives in generating compounds with potential applications in agriculture, particularly in pest management (Fadda et al., 2017).

Fluorescent Probes for Mercury Ion Detection

Derivatives have also been developed for environmental and analytical chemistry applications, such as fluorescent probes for mercury ion detection. This highlights a critical application in monitoring environmental pollution and ensuring water quality. The ability to efficiently detect mercury ions in various solutions underscores the potential of N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide derivatives in environmental science and analytical methodologies (Shao et al., 2011).

Catalysts for Alkene Epoxidation

Moreover, these compounds are investigated as catalysts in chemical reactions, such as alkene epoxidation with H2O2, where manganese(II) complexes of imidazole-based acetamide derivatives have shown to catalyze the epoxidation of alkenes efficiently. This application is crucial in the field of synthetic chemistry, offering a pathway to more sustainable and efficient catalytic processes (Serafimidou et al., 2008).

Mechanism of Action

Target of Action

The primary target of N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(m-tolyl)acetamide, also known as 2-(3-methylphenyl)-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)acetamide, is PI3Kγ (Phosphoinositide 3-kinase gamma) . PI3Kγ is a lipid kinase that plays a crucial role in cell growth, proliferation, differentiation, motility, survival and intracellular trafficking .

Mode of Action

This compound acts as an inhibitor of PI3Kγ . By binding to the active site of PI3Kγ, it prevents the kinase from phosphorylating its substrates, thereby inhibiting the activation of downstream signaling pathways .

Biochemical Pathways

The inhibition of PI3Kγ affects multiple biochemical pathways. Most notably, it disrupts the PI3K/AKT/mTOR pathway , which is critical for cell survival and proliferation . This disruption can lead to the suppression of cell growth and induction of apoptosis, particularly in cancer cells .

Result of Action

The inhibition of PI3Kγ by this compound can lead to a variety of molecular and cellular effects. In the context of cancer, the suppression of the PI3K/AKT/mTOR pathway can lead to reduced cell proliferation and increased apoptosis, potentially slowing the growth of tumors . Additionally, given PI3Kγ’s role in immune cell function, this compound could also modulate immune responses .